Cas no 521267-67-4 (3-(2-methyl-1h-imidazol-4-yl)-pyridine)
521267-67-4 structure
Product Name:3-(2-methyl-1h-imidazol-4-yl)-pyridine
CAS No:521267-67-4
MF:C9H9N3
MW:159.187861204147
CID:936415
PubChem ID:16654687
Update Time:2025-04-19
3-(2-methyl-1h-imidazol-4-yl)-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methyl-1h-imidazol-4-yl)-pyridine
- 3-(2-methyl-1H-imidazol-5-yl)pyridine
- 3-(2-methyl-1h-imidazol-4-yl)pyridine
- AG-F-77313
- AGN-PC-013ZT6
- CHEBI:399432
- CHEMBL360779
- CTK4J5451
- SureCN1435835
- DB-303778
- BDBM45887
- SCHEMBL1435835
- 521267-67-4
- US8609708, 62
- cid_16654687
- DTXSID50586501
- MLS-0091922.0001
- SCHEMBL17518797
- CRTCNWBTASZQFC-UHFFFAOYSA-N
- AKOS006289022
-
- Inchi: 1S/C9H9N3/c1-7-11-6-9(12-7)8-3-2-4-10-5-8/h2-6H,1H3,(H,11,12)
- InChI Key: CRTCNWBTASZQFC-UHFFFAOYSA-N
- SMILES: N1C(C)=NC=C1C1C=NC=CC=1
Computed Properties
- Exact Mass: 159.08000
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 1.78010
3-(2-methyl-1h-imidazol-4-yl)-pyridine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
521267-67-4 (3-(2-methyl-1h-imidazol-4-yl)-pyridine) Related Products
- 51746-85-1(3-(1H-Imidazol-4-yl)pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent